2-{[5-(5-chloro-1-benzofuran-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[[5-(5-chloro-1-benzofuran-2-yl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C22H19ClN4O3S/c1-3-10-27-21(19-12-14-11-15(23)4-9-18(14)30-19)25-26-22(27)31-13-20(28)24-16-5-7-17(29-2)8-6-16/h3-9,11-12H,1,10,13H2,2H3,(H,24,28)
• InChI Key: PQUFAIPMYHQERC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2CC=C)C3=CC4=C(O3)C=CC(=C4)Cl
• Molecular Formula: C22H19ClN4O3S
• Molecular Weight: 454.9 g/mol

Description

The compound contains several functional groups and structural motifs that are common in medicinal chemistry. The benzofuran and 1,2,4-triazole rings are heterocyclic structures found in many biologically active compounds. The allyl group and the methoxyphenyl group are also common substituents in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzofuran ring, a 1,2,4-triazole ring, an allyl group, and a methoxyphenyl group. These groups could potentially influence the compound’s physical and chemical properties, as well as its biological activity.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo various chemical reactions. For example, the allyl group could participate in reactions such as the allylic oxidation or the Claisen rearrangement.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups and structural motifs. For example, the presence of the benzofuran and 1,2,4-triazole rings could potentially increase the compound’s aromaticity and stability.

Mechanism of Action

The mechanism of action would depend on the biological target of the compound. Benzofuran derivatives have been found to exhibit a wide range of biological activities, including antimicrobial activity. Similarly, 1,2,4-triazole derivatives have been reported to possess various biological activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors including its reactivity, toxicity, and environmental impact. Without specific data, it’s difficult to provide a detailed safety profile.

Future Directions

Future research could focus on synthesizing this compound and studying its physical and chemical properties. Additionally, the compound could be tested for various biological activities to determine its potential as a therapeutic agent.